2-[(2-cyano-3-phenylacryloyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[(E)-2-cyano-3-phenylprop-2-enoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C18H15N3O2S/c19-10-12(9-11-5-2-1-3-6-11)17(23)21-18-15(16(20)22)13-7-4-8-14(13)24-18/h1-3,5-6,9H,4,7-8H2,(H2,20,22)(H,21,23)/b12-9+
• InChI Key: PNVNLLQXFCBSLC-FMIVXFBMSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)C(=CC3=CC=CC=C3)C#N
• Isomeric SMILES: C1CC2=C(C1)SC(=C2C(=O)N)NC(=O)/C(=C/C3=CC=CC=C3)/C#N
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

Synthesis Analysis

The synthesis of related thiophene derivatives involves reactions that yield compounds with significant biological activity. For instance, heterocyclic synthesis with thiophene-2-carboxamide involves reacting dicyanomethylene with ammonia to produce derivatives showing potential as antibiotics against both Gram-positive and Gram-negative bacteria (Ahmed, 2007). This suggests that the synthesis of our compound could involve similar strategic reactions to achieve the desired heterocyclic structure with potential biological activities.

Molecular Structure Analysis

The structural determination of similar compounds through techniques like NMR spectroscopy and single-crystal X-ray diffraction has been reported, providing detailed insights into their molecular configurations (Kariuki et al., 2022). These methods are crucial for confirming the molecular structure of "2-[(2-cyano-3-phenylacryloyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide," understanding its chemical behavior, and exploring its potential applications.

Chemical Reactions and Properties

The compound's chemical reactions might include interaction with various organic reagents to synthesize novel thiophene derivatives with diverse biological activities. For example, the synthesis of thiophene derivatives from 2-amino-4,5,6,7-tetrahydro-N-phenylbenzo[b]thiophene-3-carboxamide involves reactions with different organic reagents, leading to compounds with antiarrhythmic, serotonin antagonist, and antianxiety activities (Amr et al., 2010). This indicates the compound's potential for chemical modifications to produce derivatives with specific biological functions.

Physical Properties Analysis

The physical properties of related thiophene derivatives, such as solubility, melting point, and crystalline structure, can be determined using various analytical techniques. These properties are essential for the practical application of these compounds in chemical synthesis and pharmaceutical development. While specific studies on "2-[(2-cyano-3-phenylacryloyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide" are not provided, similar compounds have been extensively studied to understand their behavior under different conditions.

Chemical Properties Analysis

The chemical properties of thiophene derivatives, including reactivity, stability, and interaction with other compounds, are pivotal in their application in chemical synthesis and drug design. The synthesis and characterization of Schiff bases of 2-Amino-4-(4-acetamido phenyl)thiophene-3-carboxamide highlight the compound's potential for antimicrobial activity, demonstrating the significance of chemical properties in developing new pharmaceutical agents (Arora et al., 2012).

Scientific Research Applications

Heterocyclic Synthesis and Antibacterial Applications

Research indicates that derivatives of thiophene-2-carboxamide, closely related to the compound , have been synthesized and evaluated for their potential as antibiotics and antibacterial agents against Gram-positive and Gram-negative bacteria. These compounds are synthesized through reactions with various chemicals to yield pyrimidinone derivatives, showcasing their versatility in drug development and the broader scope of heterocyclic synthesis for therapeutic purposes (Ahmed, 2007).

Antimicrobial and Schiff Base Formation

Another study focused on the synthesis of 2-Amino-4-(4-acetamido phenyl) Thiophene-3carboxamide through the Gewald reaction, followed by its treatment with various substituted aryl aldehydes to yield new Schiff bases. These compounds were characterized and screened for antimicrobial activity, demonstrating the chemical's utility in developing new antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2012).

Organic Synthesis and Drug Discovery

Further investigations include the development of acid chloride derivatives of a similar compound, which were screened for in vitro anti-inflammatory and antioxidant activities. This highlights the compound's potential in creating new therapeutic agents with specific biological activities, comparable to known drugs such as ibuprofen and ascorbic acid (Kumar, Anupama, & Khan, 2008).

Synthesis of Novel Heterocycles

Research has also extended to the synthesis of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives from 3-amino-4-cyano-2-thiophenecarboxamides. This work showcases the compound's utility as a versatile synthon for preparing various heterocyclic compounds, potentially useful in pharmaceutical applications and material science (El-Meligie, Khalil, El‐Nassan, & Ibraheem, 2020).

Antitumor Activity

A study on the synthesis of polyfunctionally substituted heterocyclic compounds derived from a structurally similar thiophene showed significant antitumor activities. These compounds, evaluated against several human cancer cell lines, highlight the chemical's relevance in developing novel antitumor agents (Shams, Mohareb, Helal, & Mahmoud, 2010).

Future Directions

Thiophene and its derivatives, including “2-[(2-cyano-3-phenylacryloyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide”, have diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Future research could focus on synthesizing and investigating new structural prototypes with more effective pharmacological activity.